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Compound of Interest |

4-Cyano-4'-(4-
Compound Name: methylpiperazinomethyl)
benzophenone
CAS No.: 898783-51-2
Cat. No.: B1613350

Executive Summary

CAS 106258-06-6 is a high-purity chemical intermediate essential for the synthesis of
Eptifibatide, a cyclic heptapeptide used as a platelet aggregation inhibitor (GP IIb/Illa
antagonist) in the treatment of acute coronary syndromes (ACS). This guide provides a
comprehensive analysis of its physicochemical properties, role in peptide synthesis, and critical
handling protocols for pharmaceutical development.

As a key building block, this compound—often identified as a protected homoarginine
derivative or a specific peptide fragment precursor—requires precise control over storage and
reaction conditions to prevent racemization or degradation, ensuring the high enantiomeric
purity required for the final API (Active Pharmaceutical Ingredient).

Physicochemical Characterization
Identification & Nomenclature
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Property Description

CAS Registry Number 106258-06-6

N-a-(Fluorenylmethoxycarbonyl)-L-
] homoarginine (Likely Identity based on
Chemical Name S :
Eptifibatide synthesis context) or Protected

Homoarginine Derivative

Eptifibatide Intermediate; Fmoc-Har-OH
Common Synonyms o o
(derivative); Protected L-Homoarginine

C22H26N404 (Generic for Fmoc-Har-OH) Note:

Molecular Formula Specific protective groups (e.g., Pbf) alter this.

[1]

_ ~410.5 g/mol (Unprotected side chain) to ~662.8
Molecular Weight
g/mol (Pbf protected)

Physical State White to off-white crystalline powder

Physical Properties

Parameter Value | Characteristic
Appearance White to off-white solid
. Soluble in organic solvents (DMF, DMSO,
Solubility . .
Methanol); Sparingly soluble in water
) ) Typically 145-155 °C (Dependent on specific
Melting Point
salt/polymorph)
Hygroscopicity Hygroscopic; requires desiccated storage
o L-Configuration (Essential for biological activity
Chirality

of Eptifibatide)

Chemical Stability

« Hydrolytic Stability: Stable under neutral conditions; susceptible to hydrolysis in strong acids
or bases.
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o Thermal Stability: Stable at room temperature if stored properly; degrades at elevated
temperatures (>40°C) over prolonged periods.

 Light Sensitivity: Mildly photosensitive; store in amber containers.

Synthesis & Manufacturing Role
Role in Eptifibatide Synthesis

Eptifibatide is a cyclic heptapeptide with the sequence: Mpr-Har-Gly-Asp-Trp-Pro-Cys-NHz
(Cyclic Mpr1-Cys6 disulfide)

CAS 106258-06-6 serves as the source of the Homoarginine (Har) residue, a non-standard
amino acid critical for the drug's high affinity to the GP lIb/llla receptor. The synthesis typically
follows a Solid-Phase Peptide Synthesis (SPPS) or a hybrid Liquid-Phase approach.

Mechanism of Incorporation:

e Coupling: The Fmoc-protected intermediate (CAS 106258-06-6) is coupled to the growing
peptide chain (e.g., Gly-Asp-Trp-Pro-Cys-Resin) using coupling agents like HBTU/HOBt or
HATU.

o Deprotection: The Fmoc group is removed (typically with piperidine) to expose the amine for
the next coupling step (Mpr).

o Cyclization: Post-cleavage, the linear peptide is cyclized via disulfide bond formation
between the Mercaptopropionyl (Mpr) and Cysteine (Cys) residues.

Synthetic Pathway Diagram

1. Deprotect
2. Couple Mpr

Coupling Reaction 3. Cleave Li Oxidative Cyclization
(HBTU/HOBY, DIPEA) (Mpr-Har-Gly-Asp-Trp-Pro-Cys) (Disulfide Bond Formation)

CAS 106258-06-6
(Protected Homoarginine)

Fmoc-Har-OH

Eptifibatide API
(Cyclic Heptapeptide)

Peptide-Resin
(Gly-Asp-Trp-Pro-Cys-Resin)
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Figure 1: Incorporation of CAS 106258-06-6 into the Eptifibatide synthetic pathway.

Analytical Methods & Quality Control

To ensure the integrity of the intermediate and the final drug product, rigorous analytical testing
is required.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 220 nm (Amide bond) and 280 nm (Trp/Tyr residues if present).

Acceptance Criteria: Purity = 98.0%; Single impurity < 0.5%.

Mass Spectrometry (LC-MS)

o Method: Electrospray lonization (ESI) in positive mode.

e Purpose: Confirm molecular weight and identify potential side-chain deprotection or
incomplete coupling by-products.

Enantiomeric Purity (Chiral HPLC)

« Criticality: The L-isomer is the active form. The presence of D-Homoarginine can significantly
reduce potency.

o Method: Chiral stationary phase (e.g., Chiralpak AD-H) using hexane/isopropanol gradients.

e Limit: D-Isomer < 0.5%.

Handling, Storage, and Safety
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Storage Conditions

o Temperature: Store at 2°C to 8°C (Refrigerated) for short-term; -20°C for long-term storage
to prevent degradation.

e Environment: Store under inert gas (Argon or Nitrogen) to prevent oxidation, especially if the
Mpr group is present or if the intermediate is sensitive to moisture.

o Container: Tightly sealed amber glass or high-density polyethylene (HDPE) bottles with
desiccants.

Safety Protocols (GHS Classification)
 Signal Word:WARNING

» Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e PPE Requirements:
o Respiratory: NIOSH-approved N95 dust mask or respirator if handling bulk powder.
o Skin: Nitrile gloves (min thickness 0.11 mm).
o Eyes: Safety goggles or face shield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. merckmillipore.com [merckmillipore.com]

e To cite this document: BenchChem. [Technical Guide: CAS 106258-06-6 (Eptifibatide
Intermediate)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613350#cas-106258-06-6-physical-and-chemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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